Cas no 212143-00-5 (5-(4-pyridinylmethyl)-Pyrido[2,3-d]pyridazin-8(7H)-one)

• Product Name: 5-(4-pyridinylmethyl)-Pyrido[2,3-d]pyridazin-8(7H)-one
• CAS No: 212143-00-5
• MF: C₁₃H₁₀N₄O
• MW: 238.244701862335
• CID: 1108950
• PubChem ID: 10823820
• Update Time: 2025-04-20

5-(4-pyridinylmethyl)-Pyrido[2,3-d]pyridazin-8(7H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-pyridinylmethyl)-Pyrido[2,3-d]pyridazin-8(7H)-one
• 5-(pyridin-4-ylmethyl)-7H-pyrido[2,3-d]pyridazin-8-one
• DTXSID50445427
• 212143-00-5
• SCHEMBL905666
• Pyrido[2,3-d]pyridazin-8(7H)-one, 5-(4-pyridinylmethyl)-

• Inchi： 1S/C13H10N4O/c18-13-12-10(2-1-5-15-12)11(16-17-13)8-9-3-6-14-7-4-9/h1-7H,8H2,(H,17,18)
• InChI Key： KKUKUJBYMNZFES-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=CC=N2)C(CC2C=CN=CC=2)=NN1

Computed Properties

• Exact Mass: 238.0856
• Monoisotopic Mass: 238.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.24